N-(2,3-dimethylphenyl)-2-[(oxolan-2-ylmethyl)amino]acetamide hydrochloride

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(oxolan-2-ylmethylamino)acetamide;hydrochloride
• InChI: InChI=1S/C15H22N2O2.ClH/c1-11-5-3-7-14(12(11)2)17-15(18)10-16-9-13-6-4-8-19-13;/h3,5,7,13,16H,4,6,8-10H2,1-2H3,(H,17,18);1H
• InChI Key: YOWLAQBQFYORES-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CNCC2CCCO2)C.Cl
• Molecular Formula: C15H23ClN2O2
• Molecular Weight: 298.81 g/mol

Description

N-(2,3-dimethylphenyl)-2-[(oxolan-2-ylmethyl)amino]acetamide hydrochloride, also known as DPA-714, is a small molecule radioligand that binds to the translocator protein (TSPO) in the brain. TSPO is a mitochondrial protein that is involved in the regulation of cellular energy metabolism and is upregulated in neuroinflammatory conditions. DPA-714 has been extensively studied for its potential use as a diagnostic tool for neuroinflammatory diseases and as a therapeutic agent for conditions such as Alzheimer's disease and multiple sclerosis.

Scientific Research Applications

Herbicide Efficacy and Environmental Impact

Chloroacetamides, such as alachlor and metazachlor, which share a structural similarity to N-(2,3-dimethylphenyl)-2-[(oxolan-2-ylmethyl)amino]acetamide hydrochloride, have been widely studied for their use as selective herbicides. These compounds control annual grasses and broad-leaved weeds in various crops like cotton and soybeans. Their mechanisms include the inhibition of fatty acid synthesis in plants, indicating a potential area of application for related compounds in agricultural chemistry and weed management strategies (Weisshaar & Böger, 1989).

Cognitive Function Enhancement

Studies on derivatives closely related to N-(2,3-dimethylphenyl)-2-[(oxolan-2-ylmethyl)amino]acetamide hydrochloride, such as N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl) acetamide (DM-9384), demonstrate significant effects on learning and memory in rat models. These effects include the improvement of electroconvulsive shock or scopolamine-induced amnesia, suggesting potential research applications in the development of cognitive enhancers or treatments for memory-related disorders (Sakurai et al., 1989).

Pesticide Development

The structural analysis and characterization of various chlorophenoxyacetamide derivatives, which are related to N-(2,3-dimethylphenyl)-2-[(oxolan-2-ylmethyl)amino]acetamide hydrochloride, have provided insights into the development of potential pesticides. X-ray powder diffraction techniques have facilitated the identification of new organic compounds with pesticidal properties, offering a pathway for the synthesis and application of new agrochemicals (Olszewska et al., 2009).

Analgesic Properties

Research into capsaicinoids, which are structurally distinct but conceptually related to N-(2,3-dimethylphenyl)-2-[(oxolan-2-ylmethyl)amino]acetamide hydrochloride, has revealed the analgesic properties of these compounds. The study of their crystal structure and intermolecular hydrogen bonds provides a foundation for exploring the analgesic potential of similar compounds in medical and pharmaceutical research (Park et al., 1995).